Cas no 2352168-71-7 (2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4,4,4-trifluoro-3,3-dimethylbutanoic acid)

• Product Name: 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4,4,4-trifluoro-3,3-dimethylbutanoic acid
• CAS No: 2352168-71-7
• MF: C₂₁H₂₀F₃NO₄
• MW: 407.383016586304
• CID: 5902725
• PubChem ID: 165932608
• Update Time: 2025-10-29

2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4,4,4-trifluoro-3,3-dimethylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4,4,4-trifluoro-3,3-dimethylbutanoic acid
• 2352168-71-7
• EN300-7356139

• Inchi： 1S/C21H20F3NO4/c1-20(2,21(22,23)24)17(18(26)27)25-19(28)29-11-16-14-9-5-3-7-12(14)13-8-4-6-10-15(13)16/h3-10,16-17H,11H2,1-2H3,(H,25,28)(H,26,27)
• InChI Key： YJPJWHMFJZBCEY-UHFFFAOYSA-N
• SMILES： FC(C(C)(C)C(C(=O)O)NC(=O)OCC1C2C=CC=CC=2C2C=CC=CC1=2)(F)F

Computed Properties

• Exact Mass: 407.13444261g/mol
• Monoisotopic Mass: 407.13444261g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 600
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 75.6Ų

Additional information on 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4,4,4-trifluoro-3,3-dimethylbutanoic acid

Professional Introduction to Compound with CAS No. 2352168-71-7 and Product Name: 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4,4,4-trifluoro-3,3-dimethylbutanoic Acid

The compound with the CAS number 2352168-71-7 and the product name 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4,4,4-trifluoro-3,3-dimethylbutanoic acid represents a significant advancement in the field of chemical pharmaceuticals. This compound has garnered considerable attention due to its unique structural features and potential applications in medicinal chemistry. The presence of a fluorenylmethoxy carbonyl group and a trifluoromethylated branched-chain carboxylic acid moiety makes it a promising candidate for further exploration in drug development.

Recent research has highlighted the importance of fluorinated compounds in pharmaceuticals due to their ability to enhance metabolic stability, binding affinity, and overall bioavailability. The trifluoromethyl group in this compound is particularly noteworthy, as it is known to improve the lipophilicity of molecules, thereby facilitating their penetration across biological membranes. This feature is crucial for designing drugs that require efficient delivery to target tissues.

The fluorenylmethoxy carbonyl (Fmoc) group is another critical component of this compound. Fmoc groups are widely used in peptide synthesis as protecting groups due to their stability under basic conditions. However, their incorporation into more complex molecules has opened up new avenues for drug design. The Fmoc moiety in this compound not only contributes to its structural complexity but also suggests potential applications in the synthesis of peptide mimetics and other biologically active molecules.

One of the most exciting aspects of this compound is its potential role in the development of novel therapeutics. The combination of a fluorinated backbone and an Fmoc group creates a scaffold that can be modified to target specific biological pathways. For instance, such compounds have shown promise in inhibiting enzymes that are overexpressed in diseases like cancer. The dimethyl branched structure further enhances the compound's potential by providing a stable framework that can be easily functionalized.

Current research in medicinal chemistry increasingly focuses on designing molecules that can selectively interact with biological targets. The unique properties of this compound make it an excellent candidate for such studies. The fluorine atoms contribute to its non-bonding interactions with biological targets, while the carboxylic acid group allows for further derivatization into esters or amides, which are common pharmacophores in drug molecules.

In addition to its structural features, this compound exhibits interesting physicochemical properties. The presence of multiple fluorine atoms enhances its electron-withdrawing effects, which can influence both its solubility and reactivity. These properties are essential for optimizing drug formulations and ensuring that the compound behaves predictably in biological systems.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. The introduction of the Fmoc group necessitates conditions that are compatible with both protecting and deprotecting steps, while the trifluoromethylation process requires specialized reagents and catalysts. Advances in synthetic methodologies have made such transformations more accessible, but challenges remain in scaling up production while maintaining quality control.

From a pharmacological perspective, this compound holds significant promise for treating a variety of conditions. Its ability to interact with biological targets suggests potential applications in areas such as anti-inflammatory therapy, neuroprotection, and even antiviral treatments. While clinical trials are still needed to fully validate these claims, preclinical studies have provided encouraging results regarding its efficacy and safety profile.

The role of computational chemistry in designing and optimizing compounds like this one cannot be overstated. Molecular modeling techniques allow researchers to predict how these molecules will interact with biological targets at the atomic level. This approach has accelerated the drug discovery process by enabling virtual screening of large libraries of compounds before experimental testing begins.

Future research directions may focus on exploring analogs of this compound that exhibit even greater potency or selectivity. By modifying specific functional groups or introducing additional substituents, scientists can fine-tune the properties of these molecules to meet specific therapeutic needs. The versatility of this scaffold makes it an attractive platform for further innovation.

In conclusion, the compound with CAS number 2352168-71-7 and product name 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4,4,4-trifluoro-3,3-dimethylbutanoic acid represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising biological activity make it a valuable tool for researchers working on next-generation therapeutics. As our understanding of medicinal chemistry continues to evolve, compounds like this one will play an increasingly important role in addressing unmet medical needs.